4-({[(5-{[(3,4-dichlorobenzoyl)amino]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)benzoic acid

• IUPAC Name: 4-[[2-[[5-[[(3,4-dichlorobenzoyl)amino]methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoic acid
• InChI: InChI=1S/C20H17Cl2N5O4S/c1-27-16(9-23-18(29)12-4-7-14(21)15(22)8-12)25-26-20(27)32-10-17(28)24-13-5-2-11(3-6-13)19(30)31/h2-8H,9-10H2,1H3,(H,23,29)(H,24,28)(H,30,31)
• InChI Key: YBUOPPYXVOGZSI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)C(=O)O)CNC(=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C20H17Cl2N5O4S
• Molecular Weight: 494.3 g/mol

Description

1,2,4-Triazoles are a class of heterocyclic compounds that contain a five-membered ring with three nitrogen atoms and two carbon atoms. They are known for their diverse biological activities and are used as a core structural component in a variety of drug categories.

Synthesis Analysis

1,2,4-Triazoles can be synthesized through various methods. One common method involves the reaction of thiosemicarbazides with α-haloketones.

Molecular Structure Analysis

1,2,4-Triazoles have a 6π electron ring system, giving them aromatic character. They are made up of three nitrogens and two carbons, all of which are sp2 hybridized.

Chemical Reactions Analysis

The chemical reactivity of 1,2,4-triazoles is influenced by the presence of the three nitrogen atoms in the ring. They can undergo a variety of reactions, including alkylation, acylation, and halogenation.

Physical And Chemical Properties Analysis

1,2,4-Triazoles are generally stable compounds. Their physical and chemical properties can vary widely depending on the specific substituents attached to the triazole ring.

Mechanism of Action

The mechanism of action of 1,2,4-triazole-based drugs often involves interactions with biological receptors due to their dipole character, hydrogen bonding capacity, rigidity, and solubility.

Safety and Hazards

The safety and hazards associated with 1,2,4-triazoles depend on the specific compound . Some 1,2,4-triazole derivatives have been found to exhibit low cytotoxic effects toward normal cells.

Future Directions

1,2,4-Triazoles continue to be a focus of research due to their broad spectrum of biological activity. Future research may involve the design and development of more selective and potent 1,2,4-triazole-based drugs.